ethyl 4-{2-[3-(3-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[3-(3-methoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H23N7O5/c1-3-32-20(30)25-9-7-24(8-10-25)16(28)12-26-13-21-18-17(19(26)29)22-23-27(18)14-5-4-6-15(11-14)31-2/h4-6,11,13H,3,7-10,12H2,1-2H3
• InChI Key: SXJCPTSBBFUHQD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)OC
• Molecular Formula: C20H23N7O5
• Molecular Weight: 441.4 g/mol

Description

The compound is a part of a series of novel triazole-pyrimidine-based compounds. These compounds have been studied for their potential neuroprotective and anti-neuroinflammatory properties. The compound is a hybrid of triazole and pyrimidine, two pharmaceutically active moieties.

Synthesis Analysis

The compound is synthesized as part of a series of triazole-pyrimidine-based compounds. The synthesis process involves the use of mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of the compound is characterized by the presence of a triazole-pyrimidine hybrid. This hybrid structure is a result of the fusion of a five-membered triazole ring with a six-membered pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of the compound include the use of piperazine and potassium carbonate in chloroform at room temperature.

Scientific Research Applications

Anticancer Properties

• AKOS001507341 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth. .

Neuroprotective Effects

• In preclinical studies, AKOS001507341 has demonstrated neuroprotective properties. It may help protect neurons from oxidative stress, inflammation, and excitotoxicity. .

Anti-Inflammatory Activity

• AKOS001507341 shows anti-inflammatory effects by modulating cytokines and inhibiting inflammatory pathways. .

Antiviral Potential

• Some studies suggest that AKOS001507341 has antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Cardiovascular Applications

• The compound may have cardiovascular benefits. It could help regulate blood pressure, reduce oxidative stress, and improve endothelial function. .

Chemical Biology Research

• Researchers use AKOS001507341 as a chemical probe to study cellular processes. .

Mechanism of Action

The compound exhibits promising neuroprotective and anti-inflammatory properties. It inhibits nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. It also reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells.

Future Directions

The compound shows promise as a potential neuroprotective and anti-neuroinflammatory agent. Future research could focus on further exploring these properties and developing the compound for therapeutic applications.